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Compound of Interest

Compound Name: 4-Benzyloxyphenyl isocyanate

Cat. No.: B112699

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of key
agrochemical intermediates utilizing isocyanate chemistry. The protocols are compiled from
peer-reviewed literature and patent filings, offering a practical guide for laboratory synthesis.

Synthesis of Phenylurea Herbicides

Phenylurea herbicides are a significant class of agrochemicals that function by inhibiting
photosynthesis. A common synthetic route to these compounds involves the reaction of a
substituted phenyl isocyanate with an amine.

Synthesis of Diuron

Diuron is a widely used herbicide for broad-spectrum weed control. It is synthesized by reacting
3,4-dichlorophenyl isocyanate with dimethylamine.

Reaction Scheme:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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